N-(3,4-dimethoxyphenyl)-2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-(5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C16H17N3O4S/c1-22-12-4-3-10(7-13(12)23-2)18-14(20)8-11-9-24-16-17-6-5-15(21)19(11)16/h3-7,11H,8-9H2,1-2H3,(H,18,20)
• InChI Key: PRWBVJAYCFULQC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CC2CSC3=NC=CC(=O)N23)OC
• Molecular Formula: C16H17N3O4S
• Molecular Weight: 347.4 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide is a useful research compound. Its molecular formula is C16H17N3O4S and its molecular weight is 347.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

A key application of N-(3,4-dimethoxyphenyl)-2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide in scientific research is its use in the synthesis of new heterocyclic compounds with antimicrobial properties. For instance, research demonstrates the synthesis of various new coumarin, pyridine, pyrrole, and thiazole derivatives, which were evaluated for their antimicrobial efficacy. These compounds were synthesized using 2-cyano-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide as a key intermediate, highlighting the chemical's versatility in creating pharmacologically relevant structures (Bondock et al., 2008).

Synthesis of Thiazolo[3,2-a]pyrimidines

Another significant application involves the synthesis of thiazolo[3,2-a]pyrimidines, derived from 4-aryl-substituted 3,4-dihydropyrimidine(1H)-2-thiones, showcasing the role of the compound in creating complex chemical structures. This process, which includes reactions under specific conditions, has been instrumental in expanding the library of thiazolo[3,2-a]pyrimidine derivatives with potentially useful biological activities. The confirmation of these structures was achieved through NMR spectroscopy and X-ray crystallography, providing a foundation for further pharmacological investigation (Kulakov et al., 2009).

Heterocyclic Derivatives and Analgesic Properties

Research into the synthesis of heterocyclic derivatives of guanidine, including the study of N-(2-dimethylamino-4-oxo-7,8-diphenyl-4,6-dihydropyrrolo[1,2-a]pyrimidin-6-ylidene)acetamide, reveals potential applications in the development of analgesic and anti-inflammatory drugs. These studies not only contribute to the understanding of the chemical's structural capabilities but also its potential therapeutic value (Banfield et al., 1987).

Fluorescence Applications

The compound also finds application in the field of fluorescence studies. Research has identified organic fluorophores, such as 5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-3,7-dicarboxylic acid, as the primary sources of fluorescence in carbon dots with high quantum yields. This discovery opens up new avenues for using the compound in the development of fluorescent materials and imaging agents, demonstrating the compound's versatility beyond pharmaceutical applications (Shi et al., 2016).